Cas no 121949-96-0 (2-Propenamide,N-(2-hydroxyethyl)-3-[(R)-methylsulfinyl]-, (2E)-)

• Product Name: 2-Propenamide,N-(2-hydroxyethyl)-3-[(R)-methylsulfinyl]-, (2E)-
• CAS No: 121949-96-0
• MF: C₆H₁₁NO₃S
• MW: 177.221440553665
• CID: 143006
• Update Time: 2024-03-01

2-Propenamide,N-(2-hydroxyethyl)-3-[(R)-methylsulfinyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,N-(2-hydroxyethyl)-3-[(R)-methylsulfinyl]-, (2E)-
• (R)-(+)-trans-N-(2-Hydroxyethyl)-3-(methylsulfinyl)-2-propenamide
• 2-Propenamide,N-(2-hydroxyethyl)-3-(methylsulfinyl)-, [R-(E)]-
• Entadamide C
• 2-Propenamide, N-(2-hydroxyethyl)-3-[(R)-methylsulfinyl]-, (2E)-

• Inchi： 1S/C6H11NO3S/c1-11(10)5-2-6(9)7-3-4-8/h2,5,8H,3-4H2,1H3,(H,7,9)/b5-2+/t11-/m1/s1
• InChI Key： LBGAGBWSXXFWGZ-XGQHYKRYSA-N
• SMILES： C(NCCO)(=O)/C=C/[S@@](C)=O

Computed Properties

• Exact Mass: 116.01092
• Monoisotopic Mass: 177.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -1.907

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Melting Point: 141-142 °C(Solv: acetone (67-64-1))
• Boiling Point: 501.5±50.0 °C(Predicted)
• PSA: 74.6
• pka: 12.11±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acylethanolamines